Cas no 2413875-28-0 (tert-butyl N-4-fluoro-3-(trifluoromethyl)phenyl-N-(2-hydroxyethyl)carbamate)

• Product Name: tert-butyl N-4-fluoro-3-(trifluoromethyl)phenyl-N-(2-hydroxyethyl)carbamate
• CAS No: 2413875-28-0
• MF: C₁₄H₁₇F₄NO₃
• MW: 323.283298254013
• CID: 5674360
• PubChem ID: 165898552
• Update Time: 2025-06-15

tert-butyl N-4-fluoro-3-(trifluoromethyl)phenyl-N-(2-hydroxyethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[4-fluoro-3-(trifluoromethyl)phenyl]-N-(2-hydroxyethyl)carbamate
• 2413875-28-0
• EN300-26666214
• tert-butyl N-4-fluoro-3-(trifluoromethyl)phenyl-N-(2-hydroxyethyl)carbamate

• Inchi： 1S/C14H17F4NO3/c1-13(2,3)22-12(21)19(6-7-20)9-4-5-11(15)10(8-9)14(16,17)18/h4-5,8,20H,6-7H2,1-3H3
• InChI Key： FXTNILPTZNQPIR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(F)(F)F)N(C(=O)OC(C)(C)C)CCO

Computed Properties

• Exact Mass: 323.11445605g/mol
• Monoisotopic Mass: 323.11445605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-4-fluoro-3-(trifluoromethyl)phenyl-N-(2-hydroxyethyl)carbamate

Introduction to Tert-butyl N-4-fluoro-3-(trifluoromethyl)phenyl-N-(2-hydroxyethyl)carbamate (CAS No. 2413875-28-0)

Tert-butyl N-4-fluoro-3-(trifluoromethyl)phenyl-N-(2-hydroxyethyl)carbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2413875-28-0, represents a sophisticated molecular structure designed to exhibit particular pharmacological properties. Its synthesis and application are deeply rooted in the principles of medicinal chemistry, where the strategic placement of functional groups such as hydroxyl and fluoro atoms plays a crucial role in determining its biological activity.

The molecular framework of this compound is characterized by a tert-butyl group, which contributes to its stability and lipophilicity, enhancing its solubility in various organic solvents. This feature is particularly beneficial in formulating drug delivery systems where solubility is a critical factor. The presence of a fluoro substituent at the 4-position of the phenyl ring introduces unique electronic properties, influencing both the metabolic stability and the binding affinity to biological targets. Similarly, the trifluoromethyl group at the 3-position further modulates these properties, making the compound an intriguing candidate for further development.

In recent years, there has been a surge in research focusing on fluorinated aromatic compounds due to their enhanced bioavailability and resistance to metabolic degradation. Tert-butyl N-4-fluoro-3-(trifluoromethyl)phenyl-N-(2-hydroxyethyl)carbamate exemplifies this trend, as its design incorporates multiple fluorine atoms to optimize pharmacokinetic profiles. Studies have shown that such modifications can lead to improved therapeutic efficacy by prolonging the half-life of drugs and reducing their susceptibility to enzymatic degradation.

The hydroxyl group in the N-(2-hydroxyethyl) moiety adds another layer of complexity to this compound, enabling it to engage in hydrogen bonding interactions both within itself and with other molecules. This property is particularly valuable in drug design, as hydrogen bonding is a key factor in determining the binding affinity between a drug and its target receptor. The ability to form multiple hydrogen bonds can enhance the specificity and potency of a drug molecule.

Recent advancements in computational chemistry have allowed researchers to predict and model the behavior of complex molecules like Tert-butyl N-4-fluoro-3-(trifluoromethyl)phenyl-N-(2-hydroxyethyl)carbamate with greater accuracy. These tools have been instrumental in understanding how subtle changes in molecular structure can significantly impact biological activity. For instance, virtual screening techniques have been used to identify potential binding sites on target proteins, providing insights into how this compound might interact with biological systems.

The synthesis of Tert-butyl N-4-fluoro-3-(trifluoromethyl)phenyl-N-(2-hydroxyethyl)carbamate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies has enabled chemists to streamline these processes, making it more feasible to produce larger quantities of this compound for research and development purposes. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex aromatic core of this molecule.

In terms of potential applications, Tert-butyl N-4-fluoro-3-(trifluoromethyl)phenyl-N-(2-hydroxyethyl)carbamate shows promise in several therapeutic areas. Its unique structural features make it a versatile scaffold for designing novel drugs targeting various diseases. For example, researchers are exploring its potential as an intermediate in developing antiviral agents, where its ability to resist metabolic degradation could be particularly advantageous.

The growing interest in fluorinated compounds has also led to innovations in analytical techniques for their characterization. Methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are commonly employed to confirm the structure and purity of Tert-butyl N-4-fluoro-3-(trifluoromethyl)phenyl-N-(2-hydroxyethyl)carbamate. These techniques provide detailed information about the molecular environment, helping researchers understand how different functional groups influence overall properties.

Ethical considerations are also paramount when developing new pharmaceuticals like Tert-butyl N-4-fluoro-3-(trifluoromethyl)phenyl-N-(2-hydroxyethyl)carbamate. Ensuring that synthetic processes are environmentally sustainable and that potential side effects are thoroughly evaluated are critical steps in bringing any new drug to market. Collaborative efforts between chemists, biologists, and regulatory agencies help ensure that these standards are met while advancing scientific knowledge.

The future direction of research on Tert-butyl N-4-fluoro-3-(trifluoromethyl)phenyl-N-(2-hydroxyethyl)carbamate is likely to include exploring new synthetic routes that improve efficiency and reduce costs. Additionally, investigating its potential applications in areas such as oncology and neurology could uncover novel therapeutic strategies. As our understanding of biological systems continues to evolve, compounds like this one will remain at the forefront of pharmaceutical innovation.